![molecular formula C7H9ClN2O B1384611 2-(1-Chloroethyl)-6-methylpyrimidin-4-ol CAS No. 1394040-96-0](/img/structure/B1384611.png)
2-(1-Chloroethyl)-6-methylpyrimidin-4-ol
Overview
Description
Chloroethyl chloroformates are a pair of related chemical compounds . They can be used to form protecting groups and as N-dealkylating agents .
Synthesis Analysis
Chloroethyl chloroformate can be synthesized using various methods. For instance, one method involves the acid-mediated cyclisation . Another method uses 1-chloroethyl chloroformate to produce the secondary amine .Molecular Structure Analysis
The molecular structure of chloroethyl chloroformates consists of a carbon, hydrogen, and chlorine atoms . The exact structure would depend on the specific compound .Chemical Reactions Analysis
Chloroformates are used as reagents in organic chemistry . They can react with amines to form carbamates, with alcohols to form carbonate esters, and with carboxylic acids to form mixed anhydrides .Physical And Chemical Properties Analysis
Chloroethyl chloroformates are colorless, volatile liquids that degrade in moist air . They are formally esters of chloroformic acid .Scientific Research Applications
Quantum Chemical Calculations
- The compound 5-(2-Chloroethyl)-2,4-dichloro-6-methylpyrimidine, closely related to 2-(1-Chloroethyl)-6-methylpyrimidin-4-ol, has been investigated through quantum chemical calculations. These studies include the analysis of molecular orbital energies, linear polarizability, and hyperpolarizability, contributing to understanding the compound's chemical and physical properties (Gümüş et al., 2014).
Synthesis and Process Research
- 4,6-Dichloro-2-methylpyrimidine, another analog of the compound, is a key intermediate in synthesizing anticancer drugs like dasatinib. Research into its synthesis via cyclization and chlorination processes provides valuable insights into the production of such intermediates for pharmaceutical applications (Guo Lei-ming, 2012).
Molecular Docking and Spectroscopic Analysis
- In a study on 4-chloro-N-(4,5-dihydro-1H-imidazol-2-yl)-6-methoxy-2-methylpyrimidin-5-amine, methods like molecular docking, vibrational spectroscopy (FT-IR, FT-Raman), and NMR were employed to analyze the molecule’s structure and potential as an antihypertensive agent. Such techniques can be applied similarly to this compound for understanding its biological activity and molecular properties (Aayisha et al., 2019).
Synthesis of Derivatives
- Research into the synthesis of various derivatives of 6-methylpyrimidine-4-ol, including those with bicyclic structures and different substituents, offers insights into the chemical versatility and potential applications of similar compounds like this compound in medicinal chemistry (Yengoyan et al., 2020).
Safety and Hazards
properties
IUPAC Name |
2-(1-chloroethyl)-4-methyl-1H-pyrimidin-6-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN2O/c1-4-3-6(11)10-7(9-4)5(2)8/h3,5H,1-2H3,(H,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKGCWHLFPSBYOA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC(=N1)C(C)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301242385 | |
Record name | 4(3H)-Pyrimidinone, 2-(1-chloroethyl)-6-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301242385 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1394040-96-0 | |
Record name | 4(3H)-Pyrimidinone, 2-(1-chloroethyl)-6-methyl- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1394040-96-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4(3H)-Pyrimidinone, 2-(1-chloroethyl)-6-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301242385 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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